Cas no 126476-58-2 (Benzene, 1-(3-bromophenoxy)-3-(trifluoromethyl)-)

Benzene, 1-(3-bromophenoxy)-3-(trifluoromethyl)- structure
126476-58-2 structure
Product Name:Benzene, 1-(3-bromophenoxy)-3-(trifluoromethyl)-
CAS No:126476-58-2
MF:C13H8BrF3O
MW:317.101233482361
CID:3700991
PubChem ID:10686936
Update Time:2025-04-22

Benzene, 1-(3-bromophenoxy)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(3-bromophenoxy)-3-(trifluoromethyl)-
    • 126476-58-2
    • 3-(3-trifluoromethyl phenoxy)bromobenzene
    • SCHEMBL9546439
    • 1-(3-bromophenoxy)-3-(trifluoromethyl)benzene
    • 3-(3-trifluoromethylphenoxy) bromobenzene
    • DB-161269
    • Inchi: 1S/C13H8BrF3O/c14-10-4-2-6-12(8-10)18-11-5-1-3-9(7-11)13(15,16)17/h1-8H
    • InChI Key: ZNJYZYGXIKQFSB-UHFFFAOYSA-N
    • SMILES: C1(OC2=CC=CC(Br)=C2)=CC=CC(C(F)(F)F)=C1

Computed Properties

  • Exact Mass: 315.97106Da
  • Monoisotopic Mass: 315.97106Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 9.2Ų
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